Cas no 76017-90-8 (5-methyl-1H-Indole-2-acetonitrile)
76017-90-8 structure
Product Name:5-methyl-1H-Indole-2-acetonitrile
CAS No:76017-90-8
MF:C11H10N2
MW:170.210502147675
CID:982341
PubChem ID:302923
Update Time:2025-04-20
5-methyl-1H-Indole-2-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-methyl-1H-Indole-2-acetonitrile
- 2-(5-methyl-1H-indol-2-yl)acetonitrile
- (5-methyl-1H-indol-2-yl)acetonitrile
- AC1L71LM
- CTK2H9329
- NSC190674
- NSC-190674
- DTXSID00307304
- 76017-90-8
-
- Inchi: 1S/C11H10N2/c1-8-2-3-11-9(6-8)7-10(13-11)4-5-12/h2-3,6-7,13H,4H2,1H3
- InChI Key: PINLIEOJKBJVIF-UHFFFAOYSA-N
- SMILES: N1C(CC#N)=CC2C=C(C)C=CC1=2
Computed Properties
- Exact Mass: 170.0845
- Monoisotopic Mass: 170.084398327g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 39.6Ų
Experimental Properties
- PSA: 39.58
- LogP: 2.54238
5-methyl-1H-Indole-2-acetonitrile Related Literature
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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